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Compound of Interest

Compound Name: Maleic hydrazide-d2

Cat. No.: B15599088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Maleic hydrazide-d2 is the deuterium-labeled form of maleic hydrazide, a widely used plant

growth regulator and herbicide. In pharmaceutical and metabolic research, deuterated

compounds like Maleic hydrazide-d2 serve as invaluable internal standards for quantitative

analysis by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, as

well as tracers for metabolic studies.[1] The stability of these labeled compounds is paramount

to ensure the accuracy and reliability of experimental data.

This technical guide provides an in-depth overview of the known stability characteristics of

Maleic hydrazide and its deuterated analog, recommended storage conditions, and detailed

protocols for assessing its stability. While specific stability data for the deuterated form is

limited, this guide extrapolates from data on maleic hydrazide and general principles for

handling deuterated compounds.

Physicochemical Properties
A summary of the key physicochemical properties of Maleic hydrazide-d2 is presented in

Table 1.

Table 1: Physicochemical Properties of Maleic Hydrazide-d2
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Property Value Reference

CAS Number 2398483-97-9 [2]

Molecular Formula C₄D₂H₂N₂O₂ [2]

Molecular Weight 114.10 g/mol [2]

Appearance White crystalline solid [2]

Format Neat [2]

(Note: Appearance and format are based on typical supplier information for the neat

compound.)

Stability Profile
The stability of Maleic hydrazide-d2 is critical for its use as an analytical standard. While

comprehensive stability studies specifically on the deuterated form are not readily available in

public literature, the stability of the parent compound, maleic hydrazide, provides a strong

indication of its expected behavior. Deuteration is not expected to significantly alter the inherent

chemical stability of the molecule under typical storage conditions, though it can affect

metabolic stability.

pH Stability
Maleic hydrazide is generally stable in acidic and neutral aqueous solutions. However, it

exhibits slow degradation under basic conditions.

Table 2: pH Stability of Maleic Hydrazide
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pH
Temperatur
e (°C)

Conditions
Observatio
n

Half-life
(days)

Reference

5 25
Simulated

Sunlight

Stable over

30 days
>30 [3]

7 25
Simulated

Sunlight

Stable over

30 days
>30 [3]

9 25
Simulated

Sunlight

Slow

degradation
15.9 [3]

Photostability
Maleic hydrazide is relatively stable to simulated sunlight at neutral and acidic pH.[3] However,

prolonged exposure to UV light, especially in the presence of photosensitizers like riboflavin,

can lead to photochemical degradation.[4]

Thermal Stability
The non-deuterated maleic hydrazide is a solid with a high melting point and is considered

thermally stable under standard storage conditions. However, like most organic molecules, it

will decompose at elevated temperatures. Under fire conditions, hazardous decomposition

products such as carbon oxides and nitrogen oxides (NOx) can be formed.[5]

Stability in Biological Matrices
Maleic hydrazide has been shown to be stable in frozen potato samples for up to 6 months.[1]

This suggests good stability in frozen biological matrices, which is crucial for bioanalytical

applications.

Hygroscopicity
While specific data on the hygroscopicity of Maleic hydrazide-d2 is not available, it is prudent

to handle it as a potentially hygroscopic compound, as moisture can facilitate degradation and

isotopic exchange.

Recommended Storage and Handling
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Proper storage and handling are essential to maintain the chemical and isotopic integrity of

Maleic hydrazide-d2. The following recommendations are based on supplier data and best

practices for handling deuterated compounds.[2][5][6]

Table 3: Recommended Storage and Handling Conditions for Maleic Hydrazide-d2

Parameter Recommendation Rationale

Temperature

Short-term (days to weeks):

+20°C[2] or refrigerated at 2-

8°C.Long-term (months to

years): Frozen at -20°C or

below.[5]

Minimizes chemical

degradation and potential for

microbial growth.

Light

Store in the dark, preferably in

amber vials or light-blocking

containers.[5][6]

Prevents photolytic

degradation.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).[5][6][7]

Protects against oxidation and

moisture.

Moisture

Store in a tightly sealed

container in a dry environment

(e.g., in a desiccator).[6]

Prevents hydrolysis and

potential H/D exchange.

Container

Use tightly sealed, appropriate

containers (e.g., glass vials

with PTFE-lined caps).

Prevents contamination and

solvent evaporation (for

solutions).

Solutions

Prepare solutions in high-

purity, anhydrous solvents.

Avoid acidic or basic aqueous

solutions for long-term storage

to prevent H/D exchange.[5]

Ensures stability of the

compound in solution.

Handling

Avoid repeated freeze-thaw

cycles for solutions.[6] Aliquot

solutions for single use where

possible.

Prevents degradation due to

repeated temperature

changes.
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Experimental Protocols
To ensure the integrity of Maleic hydrazide-d2 for its intended use, it is crucial to perform

stability assessments. Below are detailed protocols for a stability-indicating HPLC-UV assay

and a forced degradation study.

Stability-Indicating HPLC-UV Method
This method is adapted from established procedures for the analysis of maleic hydrazide and is

suitable for assessing the purity and degradation of Maleic hydrazide-d2.

5.1.1 Instrumentation and Materials

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Maleic hydrazide-d2 reference standard.

HPLC-grade methanol and water.

Phosphoric acid (or other suitable buffer components).

Volumetric flasks, pipettes, and autosampler vials.

5.1.2 Chromatographic Conditions

Table 4: HPLC-UV Chromatographic Conditions
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Parameter Condition

Mobile Phase

Isocratic mixture of water and methanol (e.g.,

97:3 v/v) with a small amount of acid (e.g.,

0.01% phosphoric acid) to control pH.

Flow Rate 1.0 mL/min

Column Temperature 25°C

Injection Volume 20 µL

Detection Wavelength 303 nm

Run Time Approximately 15 minutes

5.1.3 Preparation of Solutions

Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of Maleic
hydrazide-d2 reference standard and dissolve it in a known volume of the mobile phase or a

compatible solvent.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a

calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

5.1.4 Analytical Procedure

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the working standard solutions to generate a calibration curve.

Inject the test samples (e.g., from stability studies) in duplicate.

Monitor the chromatograms for the appearance of new peaks (degradation products) and a

decrease in the peak area of Maleic hydrazide-d2.

Quantify the amount of Maleic hydrazide-d2 remaining using the calibration curve.

Forced Degradation Study Protocol
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Forced degradation studies are essential for identifying potential degradation pathways and

demonstrating the stability-indicating nature of the analytical method.

5.2.1 Sample Preparation

Prepare solutions of Maleic hydrazide-d2 (e.g., 50 µg/mL) in the respective stress media.

5.2.2 Stress Conditions

Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Store the solid compound and a solution at 80°C for 48 hours.

Photolytic Degradation: Expose a solution to a photostability chamber (ICH Q1B guidelines)

for a specified duration.

5.2.3 Analysis

At appropriate time points, withdraw samples from the stress conditions.

Neutralize the acid and base-stressed samples before injection, if necessary.

Analyze all samples, including a control sample stored under normal conditions, using the

stability-indicating HPLC-UV method described in section 5.1.

Evaluate the chromatograms for degradation, peak purity of the parent compound, and mass

balance.

Visualizations
General Workflow for Stability Testing
The following diagram illustrates a typical workflow for assessing the stability of a deuterated

standard like Maleic hydrazide-d2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15599088?utm_src=pdf-body
https://www.benchchem.com/product/b15599088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Stress Conditions Storage Conditions

Analysis

Maleic Hydrazide-d2
Reference Standard

Prepare Stock Solution

Prepare Samples for
Forced Degradation

Prepare Samples for
Long-Term Stability

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolysis Recommended
(e.g., -20°C, Dark)

Accelerated
(e.g., 40°C/75% RH)

HPLC-UV Analysis

Data Evaluation
(Purity, Degradants, Mass Balance)

Click to download full resolution via product page

Caption: Workflow for Stability Assessment of Maleic Hydrazide-d2.

Logical Relationships in Storage Conditions
This diagram outlines the key factors and their relationships in determining the optimal storage

conditions for Maleic hydrazide-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Studies on pyridazine derivatives. I. Synthesis and antimicrobial activity of 6-substituted 3-
aminopyridazine and its sulfonamido derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15599088?utm_src=pdf-body-img
https://www.benchchem.com/product/b15599088?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/224880739_Metabolic_Studies_of_the_Growth_Regulator_Maleic_Hydrazide/fulltext/5787e6b808aedc252a936d83/Metabolic-Studies-of-the-Growth-Regulator-Maleic-Hydrazide.pdf
https://pubmed.ncbi.nlm.nih.gov/13961764/
https://pubmed.ncbi.nlm.nih.gov/13961764/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. pubs.acs.org [pubs.acs.org]

4. coresta.org [coresta.org]

5. ri.conicet.gov.ar [ri.conicet.gov.ar]

6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

7. Maleic Hydrazide | C4H4N2O2 | CID 21954 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Stability and Storage of Maleic
Hydrazide-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599088#maleic-hydrazide-d2-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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